Cas no 846-46-8 (5a-Androstanedione)

5a-Androstanedione structure

Product Name:5a-Androstanedione

CAS No:846-46-8

Molecular Formula:C₁₉H₂₈O₂

Molecular Weight:288.424426078796

MDL:MFCD00065897

CID:40061

5a-Androstanedione Properties

Names and Identifiers

- 5a-Androstanedione
- 5a-Androstan-3,17-dione
- 5α-Androstanedione
- (5S,8R,9S,10S,13S,14S)-10,13-dimethyl-2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthrene-3,17-dione
- 5α-Androstane-3,17-dione
- 5α-Androstane-3β,17β-dione
- Androstane-3,17-dione
- C19H28O2
- Boldenone Acetate BoldenoneAcetateBase
- Boldenone Acetate
- BoldenoneAcetateBase
- 5alpha-Androstan-3,17-dione
- 5alpha-Androstane-3,17-dione
- 5alpha-Androstanedione
- Androstan-3-17-dione
- Androstane-3,17-dione,(5alpha)
- androstanedione
- Boldenone Undecanoate
- (5α)-Androstane-3,17-dione (ACI)
- 5α-Androstane-3,17-dione (8CI)
- 5α-Androstanedione (7CI)
- 5α-Androsta-3,17-dione
- DHA
- Dihydroandrostenedione
- NSC 60796
- NSC 9897
- +Expand
- MDL： MFCD00065897
- InChIKey： RAJWOBJTTGJROA-WZNAKSSCSA-N
- Inchi： 1S/C19H28O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12,14-16H,3-11H2,1-2H3/t12-,14-,15-,16-,18-,19-/m0/s1
- SMILES： C[C@]12CCC(=O)C[C@@H]1CC[C@H]1[C@@H]3CCC(=O)[C@]3(CC[C@H]21)C

Computed Properties

Exact Mass: 288.20893g/mol
Surface Charge: 0
XLogP3: 3.6
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 288.20893g/mol
Monoisotopic Mass: 288.20893g/mol
Topological Polar Surface Area: 34.1Å²
Heavy Atom Count: 21
Complexity: 496
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 6
Surface Charge: 0

Experimental Properties

LogP: 4.16730
PSA: 34.14000
Refractive Index: 1.5510 (estimate)
Boiling Point: 390.65°C (rough estimate)
Melting Point: 142°C
Vapor Pressure: 0.0±1.0 mmHg at 25°C
Flash Point: 93 °C
Color/Form: Powder
Density: 0.9882 (rough estimate)

5a-Androstanedione Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB414246-500 mg	Androstane-3,17-dione	846-46-8		500MG	€151.00	2021-09-16
Cooke Chemical	M9324434-5mg	5α-Androstanedione	846-46-8	98%	5mg	RMB 108.80	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A91730-5mg	5a-Androstanedione	846-46-8		5mg	¥372.0	2021-09-10
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.	BBP80509-5mg	5α-Androstanedione	846-46-8	98.0%	5mg	¥150

5a-Androstanedione Synthesis

Synthetic Circuit 1

84416-35-3

846-46-8

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Catalysts: Cerium bromide Solvents: 1,4-Dioxane , Water ; 12 h, rt

Reference

Reinvestigating FeBr3-Catalyzed Alcohol Oxidation with H2O2: Is High-valent Iron Species (HIS) or Reactive Brominating Species (RBS) Responsible for Alcohol Oxidation?

He, Chenxi; Ma, Foqing; Zhang, Wei; Tong, Rongbiao, Organic Letters, 2022, 24(19), 3499-3503

Synthetic Circuit 2

571-31-3

846-46-8

Reaction Conditions

1.1 Reagents: Manganese oxide (MnO2) Solvents: Acetonitrile

Reference

Oxidation of saturated alcohols by MnO2

Harrison, J. T., Proceedings of the Chemical Society, 1964, 110,

Synthetic Circuit 3

64282-57-1

846-46-8

Reaction Conditions

1.1 Reagents: N-methylmorpholine N-oxide Solvents: Dichloromethane ; 1 h, rt
1.2 Catalysts: TPAP ; 1.5 h, rt

Reference

ATP3 and MTP3: Easily Prepared Stable Perruthenate Salts for Oxidation Applications in Synthesis

Moore, Peter W.; Read, Christopher D. G.; Bernhardt, Paul V.; Williams, Craig M., Chemistry - A European Journal, 2018, 24(18), 4556-4561

Synthetic Circuit 4

21862-74-8

846-46-8

Reaction Conditions

1.1 Reagents: Manganese oxide (MnO2) Solvents: Acetonitrile ; 20 h, rt

Reference

Manganese dioxide

Cahiez, Gerard; Alami, Mouad, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2007, 1, 1-14

Synthetic Circuit 5

521-18-6

846-46-8

Reaction Conditions

1.1 Reagents: Dipyridinium dichromate Solvents: Dichloromethane ; 2 h, rt

Reference

The Cephalostatins. 22. Synthesis of Bis-steroidal Pyrazine Pyrones

Pettit, George R.; Moser, Bryan R.; Mendonca, Ricardo F.; Knight, John C.; Hogan, Fiona, Journal of Natural Products, 2012, 75(6), 1063-1069

5a-Androstanedione Raw materials

5a-Androstanedione Preparation Products

5a-Androstanedione (846-46-8)

5a-Androstanedione Suppliers

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5a-Androstanedione Related Literature

1. Studies on a specific colour reaction for the determination of testosterone

Emil Fahmy,Dawoud A. Yassa,Nagi Wahba Analyst 1974 99 759
2. X-ray structure of human aldo–keto reductase 1C3 in complex with a bile acid fused tetrazole inhibitor: experimental validation, molecular docking and structural analysis

Maja A. Marinovi?,Sofija S. Beki?,Michael Kugler,Ji?í Brynda,Jana ?kerlová,Du?an ?. ?kori?,Pavlína ?ezá?ová,Edward T. Petri,Andjelka S. ?eli? RSC Med. Chem. 2023 14 341
3. Leucine, but not isoleucine or valine, affects serum lipid profiles and browning of WAT in mice

Xinbo Zhou,Jiayi Chen,Bo Sun,Zhishen Wang,Jialiang Zhu,Zhiyuan Yue,Yiming Zhang,Anshan Shan,Qingquan Ma,Jiali Wang Food Funct. 2021 12 6712
4. Syntheses of 2α- and 2β-deuterio-testosterones and -androst-4-ene-3,17-diones

Herbert L. Holland,J. Appa Rao,P. Chinna Chenchaiah J. Chem. Soc. Perkin Trans. 1 1988 2027
5. A broad-selective enzyme immunoassay for non-invasive stress assessment in African penguins (Spheniscus demersus) held in captivity

L. Anfossi,L. Ozella,F. Di Nardo,C. Giovannoli,C. Passini,L. Favaro,D. Pessani,E. Mostl,C. Baggiani Anal. Methods 2014 6 8222
6. Variations on a (t)heme—novel mechanisms, redox partners and catalytic functions in the cytochrome P450 superfamily

Andrew W. Munro,Hazel M. Girvan,Kirsty J. McLean Nat. Prod. Rep. 2007 24 585
7. Biochemistry

A. G. Pollard,C. P. Stewart,J. Stewart Annu. Rep. Prog. Chem. 1935 32 400
8. Cascade radical cyclisations leading to steroid ring constructions. Regio- and stereo-chemical studies using ester- and fluoro-alkene substituted polyene acyl radical intermediates

Haydn M. Boehm,Sandeep Handa,Gerald Pattenden,Lee Roberts,Alexander J. Blake,Wan-Sheung Li J. Chem. Soc. Perkin Trans. 1 2000 3522
9. 298. The carbonyl constituents of eucalyptus oils. Part II. The seasonal variation of E. cneorifolia oil

P. A. Berry,A. Killen Macbeth,T. B. Swanson J. Chem. Soc. 1937 1443
10. Photocatalytic hydrogen atom transfer: the philosopher's stone for late-stage functionalization?

Luca Capaldo,Lorenzo Lafayette Quadri,Davide Ravelli Green Chem. 2020 22 3376

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